Cas no 29206-08-4 (2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid
• CAS No: 29206-08-4
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 5733171
• PubChem ID: 62738333
• Update Time: 2024-03-01

2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanoic acid, α,α-dimethyl-
• 2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid

• Inchi： 1S/C15H16O2/c1-15(2,14(16)17)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9H,10H2,1-2H3,(H,16,17)
• InChI Key： OGXVFCMBJLXMMR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=CC=CC=C12)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Melting Point: 98-99 °C
• Boiling Point: 225-230 °C(Press: 2 Torr)
• pka: 4.85±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes